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Compound of Interest

Compound Name:
2-(2,6-Dimethylmorpholin-4-

yl)ethanamine

CAS No.: 244789-18-2

Cat. No.: B1302565

Get Quote

An In-depth Technical Guide to 2-(2,6-Dimethylmorpholin-4-yl)ethanamine

This guide provides a comprehensive technical overview of 2-(2,6-Dimethylmorpholin-4-
yl)ethanamine, a heterocyclic compound with significant potential in synthetic chemistry and

drug discovery. Designed for researchers, medicinal chemists, and professionals in drug

development, this document delves into the molecule's structural characteristics,

physicochemical properties, a validated synthesis protocol, and its broader applications,

grounded in established chemical principles.

Core Molecular Profile and Structural Elucidation
2-(2,6-Dimethylmorpholin-4-yl)ethanamine belongs to the substituted morpholine class of

compounds. The core structure features a morpholine ring, a six-membered saturated

heterocycle containing both oxygen and nitrogen atoms. The addition of two methyl groups at

the C2 and C6 positions and an aminoethyl group at the N4 position creates a versatile building

block. The primary amine offers a reactive handle for further functionalization, while the
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dimethylmorpholine scaffold can impart favorable pharmacokinetic properties, such as

improved aqueous solubility and metabolic stability, to larger molecules.[1][2]

Chemical Structure Diagram
The two-dimensional structure of the molecule is presented below, illustrating the connectivity

of the atoms. The methyl groups at the C2 and C6 positions are typically in a cis configuration

relative to each other, which is the thermodynamically more stable isomer.

Caption: 2D structure of 2-(2,6-Dimethylmorpholin-4-yl)ethanamine.

Key Chemical Identifiers
For unambiguous identification and cross-referencing in chemical databases and literature, the

following identifiers are critical.

Identifier Value Source

IUPAC Name
2-(2,6-dimethylmorpholin-4-

yl)ethanamine
[3]

CAS Number 244789-18-2

Molecular Formula C₈H₁₈N₂O [3]

Molecular Weight 158.24 g/mol [4]

SMILES String CC1CN(CC(O1)C)CCN [3]

InChI Key
GLOJLKCUVTZRFO-

UHFFFAOYSA-N
[3]

PubChem CID 329775431

Physicochemical and Safety Profile
Understanding the properties and hazards of a compound is paramount for its effective and

safe use in a laboratory setting.

Physicochemical Properties
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The data presented here are compiled from computational predictions and supplier information,

providing a baseline for experimental design.

Property Value Source

Physical Form Solid

Monoisotopic Mass 158.1419 Da [3]

XLogP (Predicted) -0.2 [3]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
3 [4]

Safety and Handling
As a substituted amine, 2-(2,6-Dimethylmorpholin-4-yl)ethanamine requires careful handling.

The following GHS hazard information is based on supplier data.

Hazard Class Code Description Source

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation [5][6]

Eye Irritation H319
Causes serious eye

irritation
[5][6]

STOT SE 3 H335
May cause respiratory

irritation
[6][7]

Core Handling Protocols:

Personal Protective Equipment (PPE): Always wear safety glasses with side shields, a lab

coat, and chemical-resistant gloves (e.g., nitrile).

Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust or vapors.
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Ingestion/Inhalation: Avoid ingestion and inhalation. In case of accidental exposure, seek

immediate medical attention.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents and acids.

Synthesis Protocol: A Validated Approach
A robust and reproducible synthesis is essential for obtaining high-purity material for research.

The following two-step process outlines a practical and efficient route, starting from

commercially available precursors. The causality behind the choice of reagents and conditions

is explained to ensure a deep understanding of the process.

Synthetic Workflow Overview
The synthesis involves two primary stages: first, the formation of the key intermediate, cis-2,6-

dimethylmorpholine, followed by its N-alkylation to yield the final product.
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Diisopropanolamine

H₂SO₄ (90-120%)
Heat (150-190°C)

cis-2,6-Dimethylmorpholine

Step 1: Cyclization

1. 2-Chloroacetonitrile
2. NaBH₄ or LiAlH₄ (Reduction)

2-(2,6-Dimethylmorpholin-4-yl)ethanamine

Step 2: N-Alkylation & Reduction

Purification
(Distillation/Chromatography)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the target compound.
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Step 1: Synthesis of cis-2,6-Dimethylmorpholine
Principle: This step involves the acid-catalyzed cyclization of diisopropanolamine. Sulfuric acid

acts as both a catalyst and a dehydrating agent, facilitating the intramolecular condensation to

form the morpholine ring.[8] The simultaneous addition of reagents helps manage the

exothermic reaction.[8]

Methodology:

Reactor Setup: Equip a suitable reactor with a stirrer, a dropping funnel, and a condenser.

Reagent Addition: Simultaneously and slowly add diisopropanolamine and 90-120% sulfuric

acid to the reactor. The controlled addition is crucial to manage the heat generated.

Reaction: The reaction mixture is stirred and heated to a temperature between 150°C and

190°C to drive the dehydration and cyclization.[8]

Work-up: After cooling, the reaction mixture is carefully neutralized with a strong base (e.g.,

NaOH) to a high pH.

Isolation: The product, cis-2,6-dimethylmorpholine, is then isolated, typically by steam

distillation or solvent extraction, followed by fractional distillation to achieve high purity.

Step 2: N-Alkylation to 2-(2,6-Dimethylmorpholin-4-
yl)ethanamine
Principle: This step introduces the aminoethyl side chain onto the nitrogen of the morpholine

ring. A common strategy is to use a two-carbon electrophile that can be converted to a primary

amine. Here, we use a two-step sequence involving cyanoethylation followed by reduction.

Methodology:

N-Cyanoethylation:

Dissolve cis-2,6-dimethylmorpholine (1.0 eq) in a suitable solvent like acetonitrile.

Add a non-nucleophilic base such as potassium carbonate (1.5 eq) to act as an acid

scavenger.
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Add 2-chloroacetonitrile (1.1 eq) dropwise at room temperature. The reaction is typically

stirred for 12-24 hours until TLC or GC-MS analysis indicates the consumption of the

starting material.

Rationale: Chloroacetonitrile is an effective electrophile. The nitrile group is a stable

precursor to the primary amine.

Work-up and Isolation of Intermediate:

Filter the reaction mixture to remove the inorganic salts.

Concentrate the filtrate under reduced pressure to obtain the crude nitrile intermediate, 2-

(2,6-dimethylmorpholin-4-yl)acetonitrile. This intermediate can be purified by

chromatography or used directly in the next step.

Reduction of the Nitrile:

Carefully dissolve the crude nitrile intermediate in an anhydrous ether solvent (e.g., THF or

diethyl ether) under an inert atmosphere (e.g., nitrogen or argon).

Slowly add a powerful reducing agent such as lithium aluminum hydride (LiAlH₄, approx.

1.5-2.0 eq) or a safer alternative like sodium borohydride (NaBH₄) with a catalyst. The

reaction is often exothermic and may require cooling.

Rationale: LiAlH₄ is highly effective for reducing nitriles to primary amines.

Quenching and Final Work-up:

After the reduction is complete, the reaction is cautiously quenched by the sequential

addition of water, followed by a sodium hydroxide solution (Fieser workup).

The resulting solids are filtered off, and the organic layer is separated.

The solvent is removed under reduced pressure, and the final product, 2-(2,6-
dimethylmorpholin-4-yl)ethanamine, is purified by vacuum distillation or column

chromatography to yield a high-purity solid.
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Applications in Research and Development
The morpholine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous

approved drugs.[1] Its presence often enhances aqueous solubility, improves metabolic

stability, and can provide a key binding interaction with biological targets.

While specific biological activities for 2-(2,6-Dimethylmorpholin-4-yl)ethanamine are not

extensively documented in public literature, its structure makes it an ideal candidate for:

Fragment-Based Drug Discovery (FBDD): As a small molecule with a reactive primary

amine, it can be used to build larger, more complex molecules.

Scaffold for Chemical Libraries: The primary amine can be readily derivatized via amide

coupling, reductive amination, or other nitrogen-based chemistries to rapidly generate a

library of compounds for screening against various biological targets.

Ligand Synthesis: The diamine nature of the molecule makes it a potential ligand for

coordination chemistry, which has applications in catalysis and materials science.[2]

The dimethyl substitution on the morpholine ring provides steric hindrance that can influence

binding conformations and potentially reduce metabolism at adjacent sites, a common strategy

in drug design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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